Cas no 893738-23-3 (5-cyclopropylpyridine-3-carboxylic acid)

• Product Name: 5-cyclopropylpyridine-3-carboxylic acid
• CAS No: 893738-23-3
• MF: C₉H₉NO₂
• MW: 163.173262357712
• CID: 1033450
• PubChem ID: 23004857
• Update Time: 2025-10-31

5-cyclopropylpyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Cyclopropylnicotinic acid
• 5-cyclopropyl-3-Pyridinecarboxylic acid
• 5-cyclopropylpyridine-3-carboxylic acid
• FT-0699161
• 893738-23-3
• KS-8381
• 5-Cyclopropylnicotinicacid
• DTXSID10629584
• J-517453
• EN300-1221121
• LBHNNLZEKMLNAB-UHFFFAOYSA-N
• AKOS004118884
• SCHEMBL17067759
• CS-0224976
• A850910
• F2167-4839
• Z992239762
• MFCD06802408
• DB-368667

• MDL： MFCD06802408
• Inchi： 1S/C9H9NO2/c11-9(12)8-3-7(4-10-5-8)6-1-2-6/h3-6H,1-2H2,(H,11,12)
• InChI Key： LBHNNLZEKMLNAB-UHFFFAOYSA-N
• SMILES： OC(C1=CN=CC(=C1)C1CC1)=O

Computed Properties

• Exact Mass: 163.063328530g/mol
• Monoisotopic Mass: 163.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 50.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 5-cyclopropylpyridine-3-carboxylic acid

Recent Advances in the Study of 5-Cyclopropylpyridine-3-Carboxylic Acid (CAS: 893738-23-3)

5-Cyclopropylpyridine-3-carboxylic acid (CAS: 893738-23-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This compound, characterized by its unique cyclopropyl and pyridine moieties, has been the subject of several studies aimed at exploring its pharmacological properties, synthetic pathways, and therapeutic potential. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and optimization of 5-cyclopropylpyridine-3-carboxylic acid, with particular emphasis on improving yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that utilizes palladium-catalyzed cross-coupling reactions to achieve higher efficiency and scalability. This advancement is expected to facilitate large-scale production, making the compound more accessible for preclinical and clinical studies.

In addition to synthetic improvements, researchers have investigated the biological activity of 5-cyclopropylpyridine-3-carboxylic acid. Preliminary in vitro studies have demonstrated its potential as a modulator of specific enzymatic pathways, particularly those involved in inflammatory responses. A study published in Bioorganic & Medicinal Chemistry Letters reported that the compound exhibits inhibitory effects on cyclooxygenase-2 (COX-2), suggesting its possible utility in the development of anti-inflammatory agents.

Further exploration of the compound's mechanism of action has revealed its interaction with various protein targets. Molecular docking studies, as described in a 2024 ACS Chemical Biology article, have identified potential binding sites within the active pockets of several kinases. These findings underscore the compound's versatility and its potential as a scaffold for designing targeted therapies.

The pharmacokinetic properties of 5-cyclopropylpyridine-3-carboxylic acid have also been a focal point of recent research. A preclinical study conducted by a team at the University of Cambridge evaluated the compound's bioavailability and metabolic stability. The results, published in Drug Metabolism and Disposition, indicated favorable absorption and distribution profiles, although further optimization may be required to enhance its half-life in vivo.

Looking ahead, the therapeutic potential of 5-cyclopropylpyridine-3-carboxylic acid is being explored in various disease models. Ongoing research includes its evaluation in oncology, where its ability to modulate cell signaling pathways is being tested against cancer cell lines. Early results, as presented at the 2024 American Association for Cancer Research (AACR) annual meeting, show promising antitumor activity, particularly in combination with existing chemotherapeutic agents.

In conclusion, 5-cyclopropylpyridine-3-carboxylic acid (CAS: 893738-23-3) represents a promising candidate for further development in medicinal chemistry. Its synthetic accessibility, diverse biological activities, and favorable pharmacokinetic properties make it a valuable subject of ongoing research. Future studies will likely focus on optimizing its therapeutic efficacy and exploring its applications in a broader range of diseases.